N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H15ClN2O2S/c1-21-13(14-6-7-15(17)22-14)9-18-16(20)12-8-10-4-2-3-5-11(10)19-12/h2-8,13,19H,9H2,1H3,(H,18,20)
• InChI Key: MOVLOLYJTXSZHC-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC2=CC=CC=C2N1)C3=CC=C(S3)Cl
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

The compound “N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-1H-indole-2-carboxamide” is a complex organic molecule that contains several functional groups, including a carboxamide, a methoxyethyl group, and a 5-chlorothiophen-2-yl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions. For instance, Schiff bases, which are similar in structure, are typically synthesized from the condensation of primary amines and active carbonyl groups.

Molecular Structure Analysis

The molecular structure of this compound likely includes a five-membered thiophene ring with a chlorine substituent, an indole ring, and a carboxamide group.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with proteins such as prothrombin and coagulation factor x . These proteins play crucial roles in the coagulation cascade, a process that helps the body form clots to prevent excessive bleeding.

Mode of Action

The exact mode of action of this compound is currently unknown. This could result in changes to blood clotting processes .

Biochemical Pathways

Given the potential targets, it is plausible that the compound could influence the coagulation cascade, a complex biochemical pathway that leads to the formation of a blood clot .

Result of Action

If the compound does indeed influence the coagulation cascade, it could potentially alter the formation of blood clots .